Cas no 2640821-33-4 (9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine)

• Product Name: 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine
• CAS No: 2640821-33-4
• MF: C₁₄H₁₂FN₅
• MW: 269.276985168457
• CID: 5315807
• PubChem ID: 154829300
• Update Time: 2025-05-22

9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine
• AKOS040731636
• 2640821-33-4
• F6796-0961
• 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine

• Inchi： 1S/C14H12FN5/c15-9-2-1-3-10(6-9)19-13-12-14(17-7-16-13)20(8-18-12)11-4-5-11/h1-3,6-8,11H,4-5H2,(H,16,17,19)
• InChI Key： KLKXDLJBABVQCD-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=CC(F)=C2)N(C2CC2)C=1

Computed Properties

• Exact Mass: 269.10767357g/mol
• Monoisotopic Mass: 269.10767357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.4±55.0 °C(Predicted)
• pka: 2.60±0.10(Predicted)

Additional information on 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine

Exploring the Potential of 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine (CAS No. 2640821-33-4) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine (CAS No. 2640821-33-4) has emerged as a compound of significant interest. This purine derivative, characterized by its unique cyclopropyl and fluorophenyl substituents, is being extensively studied for its potential applications in targeting specific biological pathways. Researchers are particularly intrigued by its structural features, which may contribute to enhanced binding affinity and selectivity in kinase inhibition and other enzyme modulation processes.

The compound's molecular structure combines a purine core with a cyclopropyl group at the 9-position and a 3-fluorophenylamine moiety at the 6-position. This arrangement is designed to optimize interactions with hydrophobic pockets and hydrogen-bonding sites in target proteins. Recent studies suggest that such modifications can improve pharmacokinetic properties, including metabolic stability and membrane permeability, making it a valuable scaffold for drug development programs.

One of the most searched questions in biochemical research today revolves around "how to improve drug selectivity while minimizing off-target effects." 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine addresses this challenge through its carefully engineered structure. The fluorophenyl group, in particular, has been shown to influence both binding affinity and compound solubility, two critical factors in modern medicinal chemistry optimization strategies.

Current research trends indicate growing interest in small molecule inhibitors for various therapeutic areas. The scientific community is actively investigating whether 2640821-33-4 could serve as a lead compound for developing treatments in fields such as oncology research and inflammatory diseases. Its potential to modulate specific protein-protein interactions makes it particularly relevant in the context of precision medicine approaches.

From a synthetic chemistry perspective, the preparation of 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine involves several challenging steps that highlight modern organic synthesis techniques. The introduction of the cyclopropyl group requires careful control of reaction conditions to maintain the integrity of the purine ring system. These synthetic challenges are frequently discussed in forums focusing on heterocyclic compound synthesis and structure-activity relationship studies.

Analytical characterization of this compound typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for confirming the compound's identity and purity, especially when working with novel pharmacological agents. Researchers often search for "how to characterize purine derivatives" or "best practices for compound validation," reflecting the importance of rigorous analytical protocols.

The physicochemical properties of 2640821-33-4, including its logP value and polar surface area, suggest favorable characteristics for drug-like molecules. These parameters are frequently calculated using computational chemistry tools before experimental verification, representing an important intersection between in silico prediction and laboratory validation in contemporary research workflows.

As the pharmaceutical industry continues to emphasize fragment-based drug discovery, compounds like 9-Cyclopropyl-N-(3-fluorophenyl)-9H-purin-6-amine gain additional significance. Its molecular weight and complexity position it as an ideal candidate for lead optimization programs, where incremental structural modifications can be systematically evaluated for improved biological activity and drug safety profiles.

Looking ahead, the scientific community anticipates more detailed studies on this compound's mechanism of action and potential therapeutic applications. With increasing interest in personalized medicine and targeted therapies, well-characterized small molecules such as 2640821-33-4 will likely play important roles in advancing our understanding of complex biological systems and developing next-generation therapeutic agents.